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Compound of Interest

Compound Name: MI-192

Cat. No.: B15568558 Get Quote

For researchers, scientists, and drug development professionals handling MI-192, a thorough

understanding of safety and handling procedures is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
MI-192 is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Table 1: Required Personal Protective Equipment (PPE) for Handling MI-192
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Protection Type Required Equipment Specifications

Eye Protection Safety goggles
Must be equipped with side-

shields.

Hand Protection Protective gloves
Use impervious gloves suitable

for chemical handling.

Body Protection Impervious clothing
A lab coat or other protective

clothing is required.

Respiratory Suitable respirator

Use in areas with inadequate

ventilation or when

dust/aerosols may be

generated.

Source: DC Chemicals[1]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent contamination and ensure the stability of MI-
192.

Operational Plan: Step-by-Step Handling Workflow

To ensure safe handling, follow this procedural workflow:
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Caption: Workflow for the safe handling of MI-192.
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Storage Requirements:

Keep the container tightly sealed in a cool, well-ventilated area.[1] It should be stored away

from direct sunlight and sources of ignition.[1] Recommended storage temperatures are -20°C

for the powder form and -80°C when in solvent.[1]

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is crucial. An accessible

safety shower and eye wash station are required where MI-192 is handled.[1]

Table 2: First Aid Measures for MI-192 Exposure

Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water,

separating eyelids with fingers. Seek prompt

medical attention.

Skin Contact

Wash skin thoroughly with soap and water after

handling.[1] In case of contact, remove

contaminated clothing and rinse the affected

area.

Ingestion
If swallowed, call a poison center or doctor if

you feel unwell.[1] Rinse mouth with water.[1]

Inhalation

Move the individual to a safe area with fresh air.

If breathing is difficult, provide respiratory

support.

Source: DC Chemicals[1]

Spill and Disposal Plan
Proper containment and disposal are necessary to mitigate environmental hazards.

Spill Containment and Cleanup:
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Evacuate personnel to safe areas.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Keep the product away from drains and water courses.[1]

Absorb solutions with a finely-powdered liquid-binding material such as diatomite or

universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal:

Dispose of contaminated material at an approved waste disposal plant.[1] Collect any spillage,

as MI-192 is very toxic to aquatic life.[1] Do not release into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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